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Compound of Interest

Compound Name: 3-Cyanobenzaldehyde

Cat. No.: B1676564

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural information,
physicochemical properties, synthesis, and reactivity of 3-Cyanobenzaldehyde. The
information is intended to support research, development, and application of this versatile
chemical intermediate in the fields of medicinal chemistry, organic synthesis, and materials
science.

Core Structural and Physicochemical Information

3-Cyanobenzaldehyde, also known as m-cyanobenzaldehyde or 3-formylbenzonitrile, is an
aromatic compound containing both a nitrile and an aldehyde functional group.[1] This unique
combination of electron-withdrawing groups makes it a valuable building block in the synthesis
of a wide range of more complex molecules.[1]

Physicochemical Data

The key physicochemical properties of 3-Cyanobenzaldehyde are summarized in the table
below for easy reference and comparison.
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Property Value Reference(s)
Molecular Formula CsHsNO [L1121[31[4115]
Molecular Weight 131.13 g/mol [L112][31[41[5]
CAS Number 24964-64-5 [11[2][3]
White to off-white crystalline
Appearance [1]
powder
Melting Point 73-82 °C [1][617]
Boiling Point ~210 °C [41[6]
Density 1.2+0.1 g/cm3 [6]
B Soluble in various organic
Solubility
solvents.
Store at 0-8 °C under an inert - ) )
Storage Sensitive to air and light.[8][9]

atmosphere.[1][7]

Spectral Data Summary

Spectroscopic data is crucial for the identification and characterization of 3-
Cyanobenzaldehyde. The following table summarizes key spectral information.
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Key Peaks and
Spectrum Type . Reference(s)
Assighments

Signals corresponding to the
1H NMR aldehydic proton and aromatic [10]

protons.

Resonances for the carbonyl
13C NMR carbon, nitrile carbon, and [3]

aromatic carbons.

Characteristic absorption
bands for the C=0 stretch of

Infrared (IR) [11]
the aldehyde and the C=N

stretch of the nitrile.

Molecular ion peak (M*) at m/z
Mass Spectrometry (MS) = 131, with a characteristic [7]

fragmentation pattern.

Experimental Protocols

Detailed methodologies for the synthesis and key reactions of 3-Cyanobenzaldehyde are
provided below. These protocols are based on established literature procedures and are
intended to serve as a guide for laboratory practice.

Synthesis of 3-Cyanobenzaldehyde from 3-Cyano-benzyl
alcohol

This method describes the oxidation of 3-cyano-benzyl alcohol to 3-cyanobenzaldehyde using
a catalytic system.[6]

Materials:
e 3-Cyano-benzyl alcohol (1.33 g, 10.0 mmol)
e Ferrous bromide (FeBr2) (0.11 g, 0.5 mmol)

e DL-alanine (0.09 g, 1 mmol)

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.chemicalbook.com/SpectrumEN_24964-64-5_1HNMR.htm
https://m.chemicalbook.com/SpectrumEN_24964-64-5_13CNMR.htm
https://www.chemicalbook.com/SpectrumEN_24964-64-5_IR1.htm
https://webbook.nist.gov/cgi/inchi?ID=C24964645&Mask=200
https://www.benchchem.com/product/b1676564?utm_src=pdf-body
https://www.benchchem.com/product/b1676564?utm_src=pdf-body
https://www.benchchem.com/product/b1676564?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/3-cyanobenzaldehyde.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e TEMPO (2,2,6,6-tetramethyl-1-piperidinyloxy) (0.16 g, 1 mmol)
e 1,4-Dioxane (30.0 mL)

o Oxygen (gas)

» Round-bottom flask

e Magnetic stirrer

» Reflux condenser

Procedure:

o To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 3-
cyano-benzyl alcohol, ferrous bromide, DL-alanine, TEMPO, and 1,4-dioxane.

» Replace the air in the flask with oxygen.
« Stir the reaction mixture at reflux for 12 hours.
 After the reaction is complete, cool the mixture to room temperature.

« Filter the reaction mixture and evaporate the solvent from the filtrate to obtain the crude
product.

 Purify the crude product by column chromatography on silica gel, eluting with a mixture of n-
hexane and ethyl acetate (10:1 volume ratio).

o Evaporate the solvent from the collected fractions to yield the final product.

Knoevenagel Condensation of 3-Cyanobenzaldehyde

The Knoevenagel condensation is a classic carbon-carbon bond-forming reaction. This protocol
outlines a general procedure for the reaction of 3-Cyanobenzaldehyde with an active
methylene compound, such as malononitrile.

Materials:
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e 3-Cyanobenzaldehyde

e Malononitrile

o Ethanol

o Piperidine (catalyst)

¢ Round-bottom flask

e Magnetic stirrer

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, dissolve 3-Cyanobenzaldehyde
and malononitrile in ethanol.

e Add a catalytic amount of piperidine to the solution.

« Stir the reaction mixture at room temperature. The progress of the reaction can be monitored
by Thin Layer Chromatography (TLC).

e Upon completion, the product may precipitate from the solution. If so, cool the mixture in an
ice bath to maximize precipitation.

o Collect the solid product by vacuum filtration and wash with a small amount of cold ethanol.
e Dry the purified product.

Mandatory Visualizations

The following diagrams illustrate key workflows and logical relationships relevant to the
synthesis and application of 3-Cyanobenzaldehyde.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1676564?utm_src=pdf-body
https://www.benchchem.com/product/b1676564?utm_src=pdf-body
https://www.benchchem.com/product/b1676564?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of 3-Cyanobenzaldehyde

Starting Materials

FeBrz, DL-alanine, TEMPO, Oz

Reaction Workup & Purification Final Product

Oxidation in 1,4-Dioxane Filtration Solvent Evaporation Column Chromatography 3-Cyanobenzaldehyde
(Reflux, 12h)
3-Cyano-benzyl alcohol

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-Cyanobenzaldehyde.
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Caption: Generalized pathway for the Knoevenagel condensation.

Applications in Drug Development

3-Cyanobenzaldehyde serves as a crucial intermediate in the synthesis of various
pharmaceutical agents.[1] Its versatile reactivity allows for the construction of diverse molecular
scaffolds, which is of significant interest in drug discovery. For example, it is used in the
preparation of inhibitors for enzymes such as Poly(ADP-ribose) polymerases (PARP-1 and
PARP-2), which are targets in cancer therapy.[10] The cyano and aldehyde functionalities
provide reactive handles for the synthesis of heterocyclic compounds, a common feature in
many biologically active molecules.[1]

Safety and Handling

3-Cyanobenzaldehyde is considered hazardous. It may cause skin, eye, and respiratory
irritation.[8][12] It is harmful if swallowed, in contact with skin, or if inhaled.[8][9] Therefore,
appropriate personal protective equipment, including gloves, safety goggles, and a lab coat,
should be worn when handling this compound.[8][12] It should be handled in a well-ventilated
area or a fume hood.[8][12] For detailed safety information, refer to the Safety Data Sheet
(SDS).[8][e][12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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